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Compound of Interest

Compound Name: (S)-1-Bromo-2-methylbutane

Cat. No.: B1277395 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of (S)-1-Bromo-2-methylbutane, a chiral alkyl

halide of significant interest in stereoselective synthesis. It details its chemical identity, physical

properties, and key experimental protocols for its preparation and application, with a focus on

its role in the development of advanced materials and chiral molecules.

Chemical Identity and Synonyms
(S)-1-Bromo-2-methylbutane is a chiral organic compound valued as a building block in

asymmetric synthesis.[1] Its stereochemistry makes it a crucial intermediate for introducing a

specific enantiomeric form into a target molecule.

Systematic and Common Names:

The nomenclature for this compound can vary, reflecting its structure and stereochemistry. A

comprehensive list of synonyms is provided below to aid in its identification across different

chemical databases and literature.

(S)-(+)-1-Bromo-2-methylbutane[2][3][4][5][6]

(2S)-1-Bromo-2-methylbutane[1][2]

(S)-(+)-2-Methylbutyl bromide[3][6]
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(S)(+)-2-METHYLBUTYLBROMIDE[1][2]

(S)-2-Methyl-1-bromobutane[7]

d-Amyl bromide

Physicochemical and Spectroscopic Data
A summary of the key physical and chemical properties of (S)-1-Bromo-2-methylbutane is

presented in the table below. This data is essential for its handling, purification, and

characterization.

Property Value

CAS Number 534-00-9

Molecular Formula C₅H₁₁Br

Molecular Weight 151.04 g/mol

Boiling Point 121-122 °C

Density 1.223 g/mL at 25 °C

Refractive Index (n²⁰/D) 1.445

Water Solubility Insoluble

Experimental Protocols
Stereospecific Synthesis of (S)-1-Bromo-2-methylbutane
from (S)-2-methyl-1-butanol
The synthesis of enantiomerically pure (S)-1-Bromo-2-methylbutane is most commonly

achieved through the reaction of (S)-2-methyl-1-butanol with phosphorus tribromide (PBr₃) or

concentrated hydrobromic acid (HBr).[7] Both methods proceed via an Sₙ2 mechanism, which

is critical for ensuring the inversion of configuration at the chiral center is avoided and the

stereochemical integrity of the starting material is preserved.[7][8][9][10]

Method 1: Using Phosphorus Tribromide (PBr₃)
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This method is favored for its mild reaction conditions and high stereospecificity.

Materials:

(S)-2-methyl-1-butanol

Phosphorus tribromide (PBr₃)

Anhydrous diethyl ether

Saturated sodium bicarbonate solution

Saturated sodium chloride (brine) solution

Anhydrous magnesium sulfate

Round-bottom flask, dropping funnel, reflux condenser, heating mantle, separatory funnel,

distillation apparatus.

Procedure:

In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a

dropping funnel, and a reflux condenser under a nitrogen atmosphere, place (S)-2-methyl-1-

butanol and anhydrous diethyl ether.

Cool the flask in an ice bath to 0 °C.

Slowly add phosphorus tribromide (PBr₃) dropwise from the dropping funnel with continuous

stirring. An exothermic reaction will occur. Maintain the temperature below 10 °C during the

addition.

After the addition is complete, remove the ice bath and allow the reaction mixture to warm to

room temperature.

Gently reflux the mixture for 2-3 hours to ensure the reaction goes to completion.

Cool the reaction mixture back to 0 °C and quench the reaction by the slow addition of water.
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Transfer the mixture to a separatory funnel. Separate the organic layer.

Wash the organic layer sequentially with cold water, saturated sodium bicarbonate solution,

and finally with brine.

Dry the organic layer over anhydrous magnesium sulfate.

Filter to remove the drying agent and remove the solvent by rotary evaporation.

Purify the crude (S)-1-Bromo-2-methylbutane by fractional distillation.[11] Collect the

fraction boiling at 121-122 °C.

Purification of (S)-1-Bromo-2-methylbutane
Purification of the synthesized (S)-1-Bromo-2-methylbutane is crucial to remove unreacted

starting material and byproducts.

Procedure:

Extraction: Perform aqueous work-up as described in the synthesis protocol to remove

water-soluble impurities and unreacted reagents. A wash with sodium bicarbonate solution is

important to neutralize any acidic byproducts.[12]

Drying: Thoroughly dry the organic layer containing the product using a suitable drying agent

like anhydrous magnesium sulfate or calcium chloride.

Distillation: Fractional distillation is the most effective method for obtaining high-purity (S)-1-
Bromo-2-methylbutane.[11] The significant difference in boiling points between the product

and potential impurities allows for efficient separation.

Applications in Synthesis
Preparation of Chiral Grignard Reagents
(S)-1-Bromo-2-methylbutane serves as a precursor for the synthesis of the corresponding

chiral Grignard reagent, (S)-2-methylbutylmagnesium bromide.[1] This organometallic reagent

is a powerful tool in organic synthesis for the formation of new carbon-carbon bonds with the

introduction of a chiral center.
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Experimental Workflow for Grignard Reagent Formation:

(S)-1-Bromo-2-methylbutane

Reaction Vessel
(Anhydrous conditions)

Add dropwise

Magnesium turnings
(in anhydrous ether)

(S)-2-Methylbutylmagnesium bromide
(Grignard Reagent)

Formation

Click to download full resolution via product page

Caption: Formation of a chiral Grignard reagent.

Synthesis of Chiral Nematic Liquid Crystals
A significant application of (S)-1-Bromo-2-methylbutane is in the synthesis of chiral dopants

for nematic liquid crystals.[1][6] The introduction of a chiral molecule into an achiral nematic

phase induces a helical twist, resulting in a chiral nematic (N*) or cholesteric phase.[13] These

materials are fundamental to various display technologies.

Conceptual Workflow for Chiral Nematic Liquid Crystal Formation:
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(S)-1-Bromo-2-methylbutane
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Caption: Role in chiral nematic liquid crystal synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. lookchem.com [lookchem.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1277395?utm_src=pdf-body-img
https://www.benchchem.com/product/b1277395?utm_src=pdf-custom-synthesis
https://www.lookchem.com/404.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1277395?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. Design and Synthesis of Chiral Nematic Liquid Crystal Twist Agents
[acswebcontent.acs.org]

3. chem.libretexts.org [chem.libretexts.org]

4. (S)-(+)-1-Bromo-2-methylbutane | 534-00-9 | AAA53400 [biosynth.com]

5. (S)-(+)-1-bromo-2-methylbutane [stenutz.eu]

6. scbt.com [scbt.com]

7. (S)-1-Bromo-2-methylbutane | 534-00-9 | Benchchem [benchchem.com]

8. Give efficient syntheses of each of the following compounds, beginning wi.. [askfilo.com]

9. masterorganicchemistry.com [masterorganicchemistry.com]

10. m.youtube.com [m.youtube.com]

11. How To [chem.rochester.edu]

12. youtube.com [youtube.com]

13. Design and Synthesis of Chiral Nematic Liquid Crystal Twist Agents
[acswebcontent.acs.org]

To cite this document: BenchChem. [An In-depth Technical Guide to (S)-1-Bromo-2-
methylbutane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1277395#s-1-bromo-2-methylbutane-synonyms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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